Cas no 137998-56-2 (Butanoic acid, 2-methyl-3-oxo-, 2,2-dimethylpropyl ester)

• Product Name: Butanoic acid, 2-methyl-3-oxo-, 2,2-dimethylpropyl ester
• CAS No: 137998-56-2
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 1248561
• PubChem ID: 14360025
• Update Time: 2025-04-20

Butanoic acid, 2-methyl-3-oxo-, 2,2-dimethylpropyl ester Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethylpropyl 2-methyl-3-oxobutanoate
• Butanoic acid, 2-methyl-3-oxo-, 2,2-dimethylpropyl ester
• 137998-56-2
• DTXSID70559338

• Inchi： 1S/C10H18O3/c1-7(8(2)11)9(12)13-6-10(3,4)5/h7H,6H2,1-5H3
• InChI Key： AMSXCMNZEUYQID-UHFFFAOYSA-N
• SMILES： O(C(C(C(C)=O)C)=O)CC(C)(C)C

Computed Properties

• Exact Mass: 186.12564
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37